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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the compatibility of Urea Ammonium Nitrate
(UAN) with various pesticides and micronutrients. It includes troubleshooting guides, frequently

asked questions (FAQs), and detailed experimental protocols to ensure the success and safety

of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is UAN and why is its compatibility with other agents a concern?

A1: UAN (Urea Ammonium Nitrate) is a liquid fertilizer solution containing a mixture of urea,

ammonium nitrate, and water. It is a popular nitrogen source in agriculture due to its ease of

application. However, when tank-mixing UAN with pesticides or micronutrients, physical or

chemical incompatibilities can arise. These can lead to the formation of precipitates that clog

spray nozzles, reduced efficacy of the active ingredients, and potential crop injury.[1][2]

Q2: What is a "jar test" and why is it crucial before tank-mixing?

A2: A jar test is a simple, small-scale procedure to assess the physical compatibility of a

mixture of products (UAN, pesticides, micronutrients) before large-scale tank-mixing.[3][4] It

helps to identify potential issues like the formation of solids, gels, or separation into layers,

which could cause application problems.[1] Performing a jar test is a critical step to prevent

costly and time-consuming issues with clogged equipment and ineffective applications.[1]
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Q3: What is the recommended order for mixing UAN with pesticides and micronutrients?

A3: The general rule of thumb is to follow the W.A.L.E.S. acronym, though some product labels

may specify a different order.[5] Start by filling the tank with 50% of the required water. Then

add the components in the following sequence, with good agitation between each addition:

Wettable powders and Water-dispersible granules

Agitate thoroughly

Liquid flowables and suspensions

Emulsifiable concentrates

Solutions (this is where UAN is typically added) and Surfactants.[5]

Always consult the product labels for specific mixing instructions, as some may require pre-

slurrying dry products in water before adding them to the UAN solution.[1]

Q4: What are the visual signs of incompatibility in a jar test or tank mix?

A4: Signs of physical incompatibility include:

Precipitation: Formation of solid particles that settle at the bottom.

Flocculation: Clumping of particles, creating a "cottage cheese" appearance.

Gels or thick pastes: The mixture becomes viscous and difficult to pour.[1]

Separation: The components form distinct layers, like oil and water.[1]

Heat generation: An exothermic reaction indicating chemical incompatibility.

White clouds or clear divisions appearing in the mixture.[3]

Q5: Can temperature affect the compatibility of UAN mixtures?

A5: Yes, temperature plays a significant role. Cold temperatures can increase the likelihood of

"salting out," where dissolved salts in the UAN crystallize and fall out of solution, potentially
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plugging equipment.[6][7] Some herbicides are also more prone to coagulation in cold UAN

solutions. It is generally advised not to spray at temperatures over 25°C to avoid crop scorch.

[3]

Experimental Protocols
Detailed Jar Test Protocol for UAN, Pesticide, and
Micronutrient Mixtures
This protocol provides a step-by-step method for conducting a jar test to determine the physical

compatibility of UAN with one or more pesticides and/or micronutrients.

Materials:

A clean, clear glass quart jar with a lid

The UAN solution you intend to use

The pesticide(s) and micronutrient(s) to be tested

The carrier (water) if applicable

Measuring spoons or graduated cylinders for accurate measurement

A stopwatch or timer

Safety glasses and gloves

Procedure:

Preparation: Wear appropriate personal protective equipment. Ensure the jar is clean and

dry.

Add Carrier: If your final spray solution will include water, add the proportional amount to the

jar first. For example, if you plan to mix 50 gallons of water with 50 gallons of UAN, start with

a 1:1 ratio in your jar.

Follow Mixing Order (W.A.L.E.S.):
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Add any wettable powders or water-dispersible granules first. Cap the jar and shake well

to disperse.

Add liquid flowables and suspensions. Cap and shake.

Add emulsifiable concentrates. Cap and shake.

Add the UAN solution. Cap and shake.

Finally, add any surfactants or other adjuvants. Cap and shake.

Note: If you are not using water as a carrier, begin with the UAN solution and then add the

other components in the correct order.

Agitation: After adding each component, securely close the lid and invert the jar 10-15 times

to ensure thorough mixing.

Observation (Initial): Immediately after mixing, observe the solution for any signs of

incompatibility as listed in FAQ Q4.

Observation (After 30 Minutes): Let the jar stand undisturbed for 30 minutes and observe

again for any settling, layering, or formation of precipitates.

Observation (After 24 Hours - Optional but Recommended): For a more thorough

assessment, let the jar sit for 24 hours and check for any delayed incompatibility reactions.

Interpretation of Results:

Compatible: The mixture remains uniform and free of precipitates or separation.

Incompatible: Any of the signs of incompatibility are observed. Do not proceed with this

tank mix.

Conditionally Compatible: Minor separation may occur but readily re-suspends with

agitation. This mixture may be usable with constant and vigorous agitation in the spray

tank.

Quantitative Data Summary
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The following tables provide a summary of compatibility information for UAN with various

pesticides and micronutrients. This data is compiled from multiple sources and should be used

as a general guide. A jar test is always recommended before mixing.

Table 1: UAN and Pesticide Compatibility

Pesticide Type
Active Ingredient
Example

Compatibility with
UAN

Notes

Herbicides 2,4-D Amine Use with caution

May require pre-

mixing with water to

avoid separation.[4]

Atrazine Generally Compatible

Dry formulations

should be pre-slurried

with water.[1]

Glyphosate Generally Compatible

Nicosulfuron Compatible
A jar test is still

recommended.[8]

Finesse Generally Compatible

Insecticides Chlorpyrifos Generally Compatible

Bifenthrin Generally Compatible

Fungicides Propiconazole Generally Compatible

Azoxystrobin Generally Compatible

Table 2: UAN and Micronutrient/Other Fertilizer Compatibility
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Micronutrient/Fertil
izer

Chemical
Formula/Name

Compatibility with
UAN-32

Notes

Ammonium

Thiosulfate (ATS)
(NH₄)₂S₂O₃ Use with caution

Mixing order is critical;

add ATS after the

herbicide. High

concentrations of ATS

can increase

incompatibility risk.[9]

Ammoniated Zinc - Compatible

A good option for

adding zinc with UAN.

[7]

Ammonium

Phosphate

(NH₄)₂HPO₄ /

NH₄H₂PO₄
Incompatible [10]

Calcium Nitrate Ca(NO₃)₂ Incompatible [10]

Potassium Chloride KCl Incompatible [10]

Phosphoric Acid H₃PO₄ Incompatible [10]

Sulfuric Acid H₂SO₄ Incompatible [10]

Troubleshooting Guides
Problem 1: Precipitates or "sludge" form in the tank.
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Potential Cause Solution

Incorrect Mixing Order

Always follow the W.A.L.E.S. mixing order

unless a product label specifies otherwise.[5]

Ensure dry products are added and dispersed

before liquids.

Chemical Incompatibility

The products are not compatible. Stop and drain

the tank safely. Clean the tank thoroughly before

reuse. Always perform a jar test to prevent this.

Low Water Temperature

Cold temperatures can cause some products to

fall out of solution. Try to mix and apply when

temperatures are moderate.[6]

Poor Water Quality
Hard water (high in calcium and magnesium)

can sometimes interfere with mixture stability.

Problem 2: Spray nozzles are clogging.

Potential Cause Solution

Incompatible Mixture

Small, unseen precipitates from an incompatible

mix can clog nozzle screens. Conduct a jar test

to confirm compatibility.

"Salting Out" of UAN

In cold weather, the salts in UAN can crystallize.

[6][7] Avoid storing UAN at temperatures below

its salt-out point. If crystals have formed, they

may be re-dissolved by circulating warmer

solution or adding water.[6]

Incomplete Dissolving of Dry Products

Ensure dry formulations are completely

dissolved and dispersed before adding other

components. Pre-slurrying with water is often

recommended.[1]

Problem 3: Crop shows signs of leaf burn or injury after application.
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Potential Cause Solution

High Application Rate of UAN

Applying high rates of UAN, especially in a

broadcast spray, can cause foliar burn. Consider

using streamer nozzles to direct the solution to

the soil.

Hot and Humid Conditions

Spraying in hot, humid weather increases the

risk of crop injury.[3] Apply during cooler parts of

the day.

Herbicide and UAN Synergy

UAN can enhance the activity of some

herbicides, leading to increased crop response.

[11] Be cautious with post-emergence

applications and always check herbicide labels

for restrictions when using UAN as a carrier.[11]

Incorrect Nozzle Type

Using flat fan nozzles for combined herbicide

and UAN application can increase leaf coverage

and the risk of burn.[2] Streamer nozzles are

often recommended for applying UAN to

minimize foliar contact.[2]

Visualizations
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Caption: Workflow for assessing UAN mixture compatibility.
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This comprehensive guide should assist you in successfully and safely conducting your

experiments involving UAN and its mixtures. Always prioritize safety and follow product label

instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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